Cas no 423-86-9 (1-Octanesulfonamide,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-2-propen-1-yl-)

1-Octanesulfonamide,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-2-propen-1-yl- structure
423-86-9 structure
Product Name:1-Octanesulfonamide,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-2-propen-1-yl-
CAS No:423-86-9
MF:C11H6F17NO2S
MW:539.208701610565
CID:324851
PubChem ID:67922
Update Time:2025-04-19

1-Octanesulfonamide,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-2-propen-1-yl- Chemical and Physical Properties

Names and Identifiers

    • 1-Octanesulfonamide,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-2-propen-1-yl-
    • 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-prop-2-enyloctane-1-sulfonamide
    • N-allylheptadecafluorooctanesulphonamide
    • 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-(prop-2-en-1-yl)octane-1-sulfonamide
    • 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-N-2-propenyl-1-octanesulfonamide
    • 1-Octanesulfonamide, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-2-propenyl-
    • 423-86-9
    • DTXSID8059976
    • 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluoro-N-2-propen-1-yl-1-octanesulfonamide
    • BQW5566NTZ
    • SCHEMBL6664691
    • NS00011317
    • EINECS 207-032-6
    • 1-Octanesulfonamide, 1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-2-propen-1-yl-
    • N-Allylperfluorooctanesulfonamide
    • N-allyl perfluoro-1-octanesulfonamide
    • Inchi: 1S/C11H6F17NO2S/c1-2-3-29-32(30,31)11(27,28)9(22,23)7(18,19)5(14,15)4(12,13)6(16,17)8(20,21)10(24,25)26/h2,29H,1,3H2
    • InChI Key: QDPPBTYBIPLUFD-UHFFFAOYSA-N
    • SMILES: S(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(NCC=C)(=O)=O

Computed Properties

  • Exact Mass: 538.98478
  • Monoisotopic Mass: 538.985
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 10
  • Complexity: 807
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 5.9

Experimental Properties

  • Density: 1.643
  • Boiling Point: 262.7°Cat760mmHg
  • Flash Point: 112.7°C
  • Refractive Index: 1.332
  • PSA: 46.17

1-Octanesulfonamide,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluoro-N-2-propen-1-yl- Related Literature

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